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Compound of Interest

Compound Name: 4-Methyl-2-phenylpent-2-enal

Cat. No.: B1580967

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Methyl-2-phenylpent-2-enal, a
synthetic flavoring agent also known by various synonyms. This document details its chemical
identity, properties, synthesis, and analytical methods. A significant focus is placed on the
recent regulatory scrutiny and toxicological findings, particularly concerning its genotoxicity,
which is of paramount importance for professionals in the fields of research and drug
development. The guide includes detailed experimental protocols and visual diagrams to
elucidate key processes and pathways.

Chemical Identity and Properties

4-Methyl-2-phenylpent-2-enal is an a,3-unsaturated aldehyde that has been used as a
flavoring substance, imparting a characteristic cocoa-like aroma. Its unique structure, featuring
a phenyl group and a branched alkyl chain, contributes to its distinct sensory properties.

Synonyms and CAS Number

The unambiguous identification of a chemical substance is crucial for research and regulatory
purposes. The Chemical Abstracts Service (CAS) has assigned the number 26643-91-4 to 4-
Methyl-2-phenylpent-2-enal. This compound is also known by a variety of synonyms, which
are summarized in the table below.
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Table 1: Synonyms and Identifiers for 4-
Methyl-2-phenylpent-2-enal

Systematic Name

4-Methyl-2-phenylpent-2-enal

IUPAC Name (E-isomer)

(2E)-4-Methyl-2-phenylpent-2-enal

IUPAC Name (Z-isomer)

(22)-4-methyl-2-phenylpent-2-enal

Common Synonyms

Cocoa pentenal, alpha-

Isobutylidenebenzeneacetaldehyde

Other Names

2-Phenyl-4-methylpent-2-enal,

Benzeneacetaldehyde, a-(2-methylpropylidene)-

CAS Number 26643-91-4
EC Number 247-869-4
FEMA Number 3200

Physicochemical Properties

A summary of the key physicochemical properties of 4-Methyl-2-phenylpent-2-enal is

presented in Table 2. These properties are essential for its handling, formulation, and analysis.

Table 2: Physicochemical Properties of 4-
Methyl-2-phenylpent-2-enal

Molecular Formula C12H140

Molecular Weight 174.24 g/mol

Appearance Colorless to pale yellow liquid
Boiling Point 96 °C at 0.7 mmHg

Density 0.983 g/mL at 25 °C

Refractive Index

n20/D 1.536

Solubility

Soluble in alcohol
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Synthesis and Manufacturing

4-Methyl-2-phenylpent-2-enal is typically synthesized via an aldol condensation reaction. This
classic carbon-carbon bond-forming reaction involves the base-catalyzed reaction of an
enolate with a carbonyl compound, followed by dehydration.

Purification
(e.g., Distillation, Chromatography)

Crude 4-Methyl-2-phenylpent-2-enal Pure 4-Methyl-2-phenylpent-2-enal
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Caption: Synthesis of 4-Methyl-2-phenylpent-2-enal via Aldol Condensation.

Experimental Protocol: Aldol Condensation

The following is a representative protocol for the synthesis of 4-Methyl-2-phenylpent-2-enal.
Materials:

e Phenylacetaldehyde

 |sovaleraldehyde (3-Methylbutanal)

e Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)
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Ethanol

Diethyl ether or Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dissolve equimolar amounts of
phenylacetaldehyde and isovaleraldehyde in ethanol.

o Slowly add a catalytic amount of a base (e.g., a solution of NaOH or KOH in ethanol) to the
stirred solution at room temperature.

e Monitor the reaction progress using thin-layer chromatography (TLC). The reaction is
typically complete within a few hours.

e Once the reaction is complete, neutralize the mixture with a dilute acid (e.g., 1 M HCI).

e Remove the ethanol under reduced pressure using a rotary evaporator.

» To the resulting residue, add water and extract the product with diethyl ether or ethyl acetate.
o Combine the organic extracts and wash with brine.

e Dry the organic layer over anhydrous MgSOa or Na2SOa, filter, and concentrate under
reduced pressure to obtain the crude product.

 Purify the crude product by vacuum distillation or column chromatography on silica gel to
yield pure 4-Methyl-2-phenylpent-2-enal.

Analytical Methods

Accurate and precise analytical methods are essential for the quality control and
characterization of 4-Methyl-2-phenylpent-2-enal.
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High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be employed for the analysis of 4-Methyl-2-phenylpent-2-
enal.

Protocol:

Column: C18 reverse-phase column (e.g., Newcrom R1).

Mobile Phase: A mixture of acetonitrile (MeCN) and water, with a small amount of acid (e.qg.,
phosphoric acid or formic acid for MS compatibility).

Detection: UV detection at an appropriate wavelength.

Application: This method is suitable for purity assessment, quantitative analysis, and
preparative separation for impurity isolation.

Toxicology and Regulatory Status

The toxicological profile of 4-Methyl-2-phenylpent-2-enal is of significant concern, particularly
for its use in consumer products.

Genotoxicity

Recent evaluations by the European Food Safety Authority (EFSA) have raised concerns about
the genotoxic potential of 4-Methyl-2-phenylpent-2-enal. Genotoxicity refers to the ability of a
chemical to damage the genetic information within a cell, which can lead to mutations and
potentially cancer.

The EFSA Panel on Food Additives and Flavourings concluded that a genotoxic potential for
this substance could not be ruled out. As a result, the European Union is set to prohibit its use
in food from February 2025.

Metabolism and Mechanism of Toxicity

As an a,3-unsaturated aldehyde, 4-Methyl-2-phenylpent-2-enal is expected to be reactive
towards biological nucleophiles. The electrophilic -carbon can undergo Michael addition with
cellular thiols, such as glutathione (GSH).
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Depletion of intracellular GSH can lead to oxidative stress and cellular damage. The
metabolism of a,3-unsaturated aldehydes often involves conjugation with GSH, followed by
further enzymatic modifications and excretion.

4-Methyl-2-phenylpent-2-enal
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Caption: Postulated Metabolic Pathway of 4-Methyl-2-phenylpent-2-enal.

Experimental Protocol: In Vitro Micronucleus Assay

The in vitro micronucleus assay is a widely used method to assess the genotoxic potential of a
compound by detecting the formation of micronuclei, which are small nuclei that form around
chromosome fragments or whole chromosomes that were not incorporated into the main
nucleus during cell division.

Objective: To evaluate the potential of 4-Methyl-2-phenylpent-2-enal to induce micronuclei in

cultured mammalian cells.

Cell Line: Human peripheral blood lymphocytes or a suitable mammalian cell line (e.g., CHO,
V79, TK6).

Procedure:
e Cell Culture: Culture the cells in a suitable medium until they reach the desired confluency.

e Treatment: Expose the cells to a range of concentrations of 4-Methyl-2-phenylpent-2-enal,
along with a vehicle control and a positive control. The treatment is typically performed for a
short period (e.g., 3-6 hours) in the presence and absence of a metabolic activation system
(S9 mix) and for a longer period (e.g., 24 hours) without S9.
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Cytokinesis Block: After the treatment period, add cytochalasin B to the culture medium to
block cytokinesis, resulting in binucleated cells.

Harvesting and Staining: Harvest the cells, fix them, and stain them with a DNA-specific stain
(e.g., Giemsa or a fluorescent dye).

Scoring: Analyze the slides under a microscope and score the frequency of micronuclei in at
least 1000 binucleated cells per concentration.

Data Analysis: Statistically analyze the data to determine if there is a significant, dose-
dependent increase in the frequency of micronucleated cells compared to the vehicle control.
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Caption: Workflow for the In Vitro Micronucleus Assay.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1580967?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Implications for Drug Development

For professionals in drug development, the case of 4-Methyl-2-phenylpent-2-enal serves as
an important reminder of the potential for seemingly innocuous compounds to possess
toxicological liabilities. The presence of an a,B-unsaturated aldehyde moiety is a structural alert
for potential reactivity and toxicity.

The genotoxicity concerns associated with this compound highlight the importance of early and
thorough toxicological screening in the drug development process. Understanding the
metabolic pathways and potential for covalent binding to cellular macromolecules is crucial for
assessing the safety of new chemical entities.

Conclusion

4-Methyl-2-phenylpent-2-enal is a well-characterized synthetic compound with a history of
use as a flavoring agent. However, recent findings regarding its potential genotoxicity have led
to significant regulatory action. For researchers and drug development professionals, this
compound exemplifies the importance of a comprehensive understanding of a molecule's
chemical reactivity, metabolic fate, and toxicological profile. The information and protocols
provided in this guide are intended to support further research and informed decision-making in
the development of safe and effective new products.

 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Methyl-2-phenylpent-
2-enal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580967#synonyms-and-cas-number-for-4-methyl-2-
phenylpent-2-enal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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